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Mechanism of Action

Zoliflodacin is a first-in-class spiropyrimidinetrione antibiotic with a novel mechanism of action. Unlike

fluoroquinolones, which target the GyrA subunit of bacterial DNA gyrase, zoliflodacin inhibits DNA

replication by binding to the GyrB subunit's TOPRIM domain [1] [2] [3]. This distinct binding site means

there is no known cross-resistance with other antibiotic classes currently on the market [2].

The following diagram illustrates its unique mechanism and the potential for resistance development.
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Antibacterial Susceptibility Data

The tables below summarize key in vitro susceptibility data for zoliflodacin against Neisseria gonorrhoeae

from recent global studies and clinical trials.

Table 1: In Vitro Susceptibility of N. gonorrhoeae to Zoliflodacin (Global Surveillance, 2021-2024) [4]

This study evaluated 2,993 clinical isolates from eight countries in three WHO regions. The data demonstrate

a consistently high susceptibility.
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Country /
Region

Number of Isolates
Modal MIC
(mg/L)

MIC
Range
(mg/L)

MIC90
(mg/L)

All
Countries

2,993 0.032 0.001 - 1 0.064

Cambodia 482 0.064 0.002 - 1 0.064

Thailand 250 0.016 0.004 -

0.064

0.032

South Africa 597 0.032 0.004 -

0.125

0.064

Philippines 843 0.032 0.002 -

0.125

0.064

Notable
Finding

Two isolates from Cambodia had elevated

MICs (0.5 and 1 mg/L), both harboring a GyrB
D429N mutation.

Table 2: Correlation Between Zoliflodacin MIC and Microbiological Cure in Phase 3 Trial [5] [3] This

data correlates in vitro susceptibility with clinical outcomes from the pivotal Phase 3 trial.

Parameter Value / Outcome Details

Effective MIC Range ≤ 0.25 µg/mL Associated with high microbiological cure rates.
Nearly all trial isolates fell within this range [3].

Urogenital Cure Rate
(Ciprofloxacin-Resistant)

96.6% (346/358) 95% CI: 94.2–98.3 [5].

Urogenital Cure Rate
(Ciprofloxacin-Susceptible)

97.4% (113/116) 95% CI: 92.6–99.5 [5].

Other Infection Sites High cure rates
maintained

Consistent efficacy at rectal and pharyngeal sites
[5] [3].
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Table 3: Susceptibility Comparison with Other Antibiotics (Japanese Study, 2015-2022) [1] A study of

147 clinical isolates from Japan highlights zoliflodacin's potency against quinolone-resistant strains.

Antibiotic Class Antibiotic Non-Susceptibility Rate (%)

Cephalosporin Ceftriaxone (CTRX) 0.0

Spiropyrimidinetrione Zoliflodacin (ZFD) 39.5

Fluoroquinolones Sitafloxacin (STFX) 65.3

Ciprofloxacin (CPFX) 80.3

Garenoxacin (GRNX) 83.7

Experimental Protocols for Susceptibility Testing

For researchers replicating these studies, here are the standardized methodologies used in the cited literature.

Protocol 1: Agar Dilution Method for MIC Determination [1] [4] This is the standard method used in

recent surveillance studies and the Phase 3 trial.

Medium: GC agar plates (e.g., GCVIT), supplemented with 1% IsoVitalex [4].

Inoculum: Prepare a bacterial suspension adjusted to a standard turbidity (e.g., 0.5 McFarland) and
spot onto agar plates containing serial two-fold dilutions of zoliflodacin [1].

Incubation: 20-24 hours at 36 ± 1°C in a humid, CO₂-enriched atmosphere [4].
MIC Definition: The lowest concentration of antibiotic that completely inhibits visible growth of the

organism [1].
Quality Control: Use recommended reference strains like N. gonorrhoeae ATCC 49226 [1] [4].

Protocol 2: Genetic Analysis of Resistance Mechanisms [1] [4] To investigate the genetic basis for

reduced susceptibility.

DNA Extraction: Use a simple boiling method (95°C for 15 min) followed by centrifugation [1].
PCR Amplification: Amplify the quinolone resistance-determining region (QRDR) of target genes,

specifically gyrB, as well as gyrA, parC, and parE using specific primers [1].
Sequencing: Perform Sanger sequencing or Whole Genome Sequencing (WGS) on the PCR

products [1] [4].
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Analysis: Align sequences to a reference genome to identify amino acid alterations, with particular

focus on GyrB codons D429, K450, and S467, which are linked to increased zoliflodacin MICs [4].

Current Drug Status and Context

Development Status: Zoliflodacin is currently under regulatory review by the U.S. FDA for the

treatment of uncomplicated gonorrhea, with a target action date of December 15, 2025 [5] [2] [3].
Target Indication: It is being developed specifically as a single-dose oral treatment for
uncomplicated gonorrhea, including infections caused by multidrug-resistant Neisseria
gonorrhoeae [5] [2]. Its development has been prioritized due to the emergence of ceftriaxone-

resistant gonorrhea strains [4].
Activity against Staphylococcus aureus: The search results provided no data or mention of

zoliflodacin's activity against S. aureus*. Its development appears highly focused on *N.
gonorrhoeae.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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